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Compound of Interest

Compound Name:
CAS No.:

Cat. No.:

Get Quote

1H-Pyrazole-3,5-dimethanamine
144693-57-2

B121837

Abstract & Chemical Profile

1H-Pyrazole-3,5-dimethanamine is a versatile heterocyclic scaffold characterized by a

pyrazole core substituted with two primary methylamine groups. It serves as a critical "angular”

linker in Metal-Organic Frameworks (MOFs) and a pharmacophore scaffold in kinase inhibitor

development (e.g., CDK inhibitors).[1]

This guide addresses the primary technical challenge working with this molecule: managing its

varying protonation states. Commercially supplied as a hygroscopic hydrochloride salt to

prevent oxidation and polymerization, successful utilization requires precise in-situ

neutralization protocols to unlock its nucleophilic potential without degrading the pyrazole ring.

Chemical Specifications
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Property Detail
Molecular Formula CsHioNa4 (Free Base)
Molecular Weight 126.16 g/mol

White to off-white hygroscopic solid (usually

Physical State
2HCI salt)

Pyrazole NH: ~14.0 | Alkyl Amine (ngcontent-ng-
€1352109670="" _nghost-ng-c1270319359=""
PKa Values (Est) class="inline ng-star-inserted">

): ~9.5-10.5

Salt: Water, Methanol, DMSO.[2][3][4] Free
Solubility Base: DMF, EtOH, poorly soluble in non-polar
ethers.[1]

Handling & Storage Protocol

The "Salt Trap” Warning: Novice researchers often fail to react this molecule because they treat
the HCI salt as a free amine. The protonated ammonium groups (

) are non-nucleophilic.

o Storage: Store at -20°C under argon. The free base readily absorbs

from air to form carbamates.

e Hygroscopicity: Weigh quickly or use a glovebox. If the solid clumps, dry under high vacuum

over

for 4 hours before use.

Protocol A: Medicinal Chemistry (Nucleophilic
Substitution)

Application: Synthesis of bis-ureas or bis-amides for kinase inhibition libraries. Mechanism:
Selective nucleophilic attack of the exocyclic primary amines on electrophiles (isocyanates/acid
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chlorides) while leaving the pyrazole NH intact.

Experimental Workflow

The reaction requires a "scavenger base" strategy. We use Diisopropylethylamine (DIPEA) to
neutralize the HCI salt in situ, liberating the reactive amine.[1]

Step-by-Step Procedure

e Preparation: In a flame-dried round-bottom flask, suspend 1H-Pyrazole-3,5-dimethanamine
2HCI (1.0 equiv) in anhydrous DMF (0.1 M concentration). Note: DMF is preferred over DCM
due to the salt's solubility.

» Activation: Add DIPEA (3.5 equiv).

o Why 3.5 equiv? You need 2.0 equiv to neutralize the 2HCI, and 1.0-1.5 equiv to maintain
basicity during the reaction.[1]

o Observation: The suspension should clear as the free base forms. Stir at Room
Temperature (RT) for 15 minutes.

¢ Addition: Cool to 0°C. Dropwise add the Electrophile (e.g., Phenyl Isocyanate, 2.1 equiv)
dissolved in minimal DMF.

¢ Reaction: Allow to warm to RT and stir for 4—12 hours.

o Monitoring: Use TLC (10% MeOH in DCM). Stain with Ninhydrin. The starting material
(red/purple spot at baseline) should disappear.

o Workup (Critical):
o Pour reaction mixture into ice-cold water.
o If product precipitates: Filter and wash with water (removes DIPEA salts).

o If soluble: Extract with EtOAc/n-Butanol (9:1). Wash organic layer with brine, dry over

1]
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Visualization: Reaction Logic
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Caption: Activation pathway for the hydrochloride salt precursor. The critical step is the in-situ
neutralization to generate the nucleophilic free amine.

Protocol B: Materials Science (MOF Ligand
Synthesis)

Application: Synthesis of porous Metal-Organic Frameworks (MOFs) for gas storage.
Mechanism: Solvothermal coordination. The pyrazole nitrogens bridge metal centers, while the
pendant amines can either coordinate or remain free for post-synthetic modification (PSM).[1]

Experimental Workflow

Unlike MedChem, MOF synthesis relies on slow kinetics to grow crystals.[1] Strong bases are
avoided to prevent rapid precipitation of amorphous powder.

Step-by-Step Procedure

e Precursor Solution: Dissolve 1H-Pyrazole-3,5-dimethanamine (Free base preferred here; if
using salt, add stoichiometric NaOH in MeOH first and filter off NaCl) in Ethanol/DMF (1:1
vIv).

» Metal Source: Dissolve Zinc Nitrate Hexahydrate (

) in the same solvent mixture.
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» Mixing: Combine solutions in a Teflon-lined autoclave. Molar ratio Ligand:Metal is typically
1:1 or 1:2 depending on the desired topology.

e Solvothermal Heating: Seal autoclave and heat to 100°C for 24—72 hours.
o Cooling: Program a slow cool-down (5°C/hour) to promote single-crystal growth.

» Activation: Filter crystals. Wash with DMF, then Ethanol. Solvent exchange with acetone for 3

days (refreshing solvent daily) to remove pore-trapped high-boiling solvents.

Visualization: Coordination Assembly
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Caption: Solvothermal assembly logic. The angular geometry of the 3,5-substituted pyrazole
directs the formation of porous 3D networks.[1]

Analytical Characterization & Troubleshooting
NMR Signature (DMSO-d6)[6]
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e Pyrazole-H4: Singlet ~6.0—6.3 ppm. (Diagnostic peak).[2][3][5][6][7]
» Methylene (-CH2-): Singlet/Doublet ~3.6—-4.0 ppm.
o Amine (-NH2): Broad singlet, shifts significantly with concentration and water content.[1]

Troubleshooting Table

Issue Probable Cause Corrective Action

Increase DIPEA to 4.0 equiv.

) Incomplete neutralization of Ensure starting material fully
Low Yield (MedChem) ) )
HCI salt. dissolves before adding
electrophile.
o Polymerization or Dilute reaction (0.05 M). Add
Gummy Precipitate ) o )
oligomerization. electrophile slowly at 0°C.

Add a modulator (e.g., acetic

acid) to slow down

No Crystals (MOF) Nucleation too fast. o
coordination. Lower
temperature to 85°C.
Wash solid product thoroughly
o _ with water/ether. If oil, perform
Impurity in NMR Residual DIPEA salts.
column chromatography
(DCM:MeOH:NH3).[1]
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¢ Sigma-Aldrich. "Product Specification: 1H-Pyrazole-3,5-diamine derivatives and handling."”
(General handling of hygroscopic amine salts).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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